Salicyl alcohol

• CAS No.: 90-01-7
• Product Name: Salicyl alcohol
• Molecular Formula: C7H8O2
• Molecular Weight: 124.14 g/mol
• IUPAC Name: 2-(hydroxymethyl)phenol
• Standard InChI: InChI=1S/C7H8O2/c8-5-6-3-1-2-4-7(6)9/h1-4,8-9H,5H2
• Standard InChIKey: CQRYARSYNCAZFO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CO)O
• Canonical SMILES: C1=CC=C(C(=C1)CO)O
• Appearance: Solid powder
• Melting Point: 87.0 °C
• Physical Description: Solid
• Description: Salicyl alcohol is a hydroxybenzyl alcohol that is phenol substituted by a hydroxymethyl group at C-2. It has a role as a human urinary metabolite. It is an aromatic primary alcohol and a hydroxybenzyl alcohol. It derives from a phenol and a benzyl alcohol.; Salicyl alcohol, also known as saligenin or 2-methylol phenol, belongs to the class of organic compounds known as benzyl alcohols. These are organic compounds containing the phenylmethanol substructure. Salicyl alcohol is soluble (in water) and a very weakly acidic compound (based on its pKa). Salicyl alcohol participates in a number of enzymatic reactions. In particular, salicyl alcohol can be biosynthesized from phenol and benzyl alcohol. Salicyl alcohol can also be converted into salicin. Outside of the human body, salicyl alcohol can be found in a number of food items such as banana, kumquat, conch, and barley. This makes salicyl alcohol a potential biomarker for the consumption of these food products.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-methylol phenol; 2-monomethylolphenol; o-hydroxybenzyl alcohol; salicyl alcohol; salicyl alcohol, (ar)-isomer; salicyl alcohol, disodium salt; salicyl alcohol, monosodium salt; saligenin
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• Last Modified: Nov 11 2021